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Compound of Interest

Compound Name: Tungsten(IV) chloride

Cat. No.: B082317 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the materials in use is paramount to ensuring laboratory safety and experimental integrity. This

technical guide provides an in-depth overview of the material safety data for Tungsten

Tetrachloride (WCl4), a compound of increasing interest in synthetic chemistry and materials

science. This document consolidates critical safety information, handling protocols, and

emergency procedures to support its safe and effective use in a research and development

setting.

Chemical and Physical Properties
Tungsten tetrachloride is a black, diamagnetic solid inorganic compound.[1] A summary of its

key physical and chemical properties is presented in Table 1 for easy reference. Understanding

these properties is the first step in safe handling and storage.
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Property Value

Chemical Formula WCl4

Molecular Weight 325.65 g/mol [1]

Appearance
Black solid[1], Grey to black powder[2], Blue to

black crystalline powder[3]

Density 4.62 g/cm³[1]

Melting Point Decomposes at 300°C[4]

Solubility

Soluble in carbon disulfide, carbon tetrachloride

and phosphorus oxychloride.[5] Hydrolyzes in

water.[2]

Odor No data available

Vapor Pressure 43 mm Hg (215 °C)[5]

Hazard Identification and Classification
Tungsten tetrachloride is classified as a hazardous substance.[2] It is corrosive and causes

severe skin burns and eye damage.[2] Contact with water liberates toxic and corrosive

hydrogen chloride gas.[2][5] Ingestion is harmful.[2][6]

GHS Hazard Classification:
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Skin Corrosion 1B GHS05 Danger

H314: Causes

severe skin

burns and eye

damage.

Serious Eye

Damage
1 GHS05 Danger

H314: Causes

severe skin

burns and eye

damage.

Acute Toxicity,

Oral
4 GHS07 Warning

H302: Harmful if

swallowed.[1]

Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize the risks associated with

Tungsten Tetrachloride.

Handling
Experimental Protocol for Handling:

Engineering Controls: Always handle Tungsten Tetrachloride in a well-ventilated area,

preferably within a chemical fume hood.[3][6]

Personal Protective Equipment (PPE):

Eye Protection: Wear ANSI-approved safety goggles and a face shield.[3][6]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent skin exposure.[6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA-approved respirator.[3][6]

Procedural Steps:
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Avoid all personal contact, including inhalation of dust.[2]

Minimize dust generation and accumulation.[6]

Do not allow the substance to come into contact with water or moisture.[3][7] Handle

under an inert atmosphere (e.g., dry argon or nitrogen).[3][7]

Wash hands thoroughly after handling.[3]

Storage
Protocol for Storage:

Container: Store in original, tightly sealed containers.[2]

Conditions: Keep in a cool, dry, and well-ventilated place.[3][7] Protect from moisture and air.

[3][8]

Incompatible Materials: Store away from bases, strong oxidizing agents, strong acids, and

reducing agents.[7][8] Do not use aluminum or galvanized containers.[2]

Segregation: Store in a designated corrosives area.[7][8]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures
Protocol for First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[6][9]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get immediate medical attention.[6][9]

Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[9][10]
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Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Get immediate medical attention.

[6][9]

Spill Response
A logical workflow for responding to a Tungsten Tetrachloride spill is outlined in the diagram

below.
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Workflow for Tungsten Tetrachloride Spill Response

Initial Actions

Spill Containment & Cleanup

Disposal

Final Steps

Evacuate Immediate Area

Ensure Adequate Ventilation

Secure the scene

Don Appropriate PPE

Before approaching

Contain the Spill

Once safe to proceed

Clean Up Spill

Prevent spreading

Collect Waste

Use dry cleanup methods

Dispose of Waste

In a sealed container

Decontaminate Area

Follow regulations

Report the Incident

Final safety check

Click to download full resolution via product page

Caption: Workflow for Tungsten Tetrachloride Spill Response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b082317?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Spill Cleanup:

Evacuate and Ventilate: Clear the area of personnel and ensure adequate ventilation. Move

upwind from the spill.[2]

Personal Protection: Wear the appropriate personal protective equipment as described in the

handling section.

Containment and Cleanup:

Minor Spills: Use dry cleanup procedures and avoid generating dust.[2] Sweep up the

material and place it in a suitable, labeled container for waste disposal.[2]

Major Spills: Alert emergency responders and inform them of the location and nature of

the hazard.[2]

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.

Toxicological Information
The primary health hazards of Tungsten Tetrachloride are due to its corrosive nature.

Summary of Toxicological Effects:
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Exposure Route Acute Effects Chronic Effects

Inhalation

Causes chemical burns to the

respiratory tract, which may be

fatal.[6] Symptoms can include

coughing, choking, and

mucous membrane damage.

[2]

Long-term exposure to high

dust concentrations may cause

changes in lung function

(pneumoconiosis).[2]

Repeated exposure to

respiratory irritants may result

in airway disease.[2]

Skin Contact
Causes severe chemical

burns.[2]

Repeated or prolonged contact

may cause dermatitis.[2]

Eye Contact
Causes severe eye damage

and burns.[2]

Not specified, but severe initial

damage can have long-term

consequences.

Ingestion

Harmful if swallowed.[6] Can

produce severe chemical

burns in the oral cavity and

gastrointestinal tract.[2]

Limited evidence suggests that

repeated or long-term

occupational exposure may

produce cumulative health

effects.[2] If given orally,

tungsten can accumulate in

the spleen, kidney, and liver.[2]

Fire and Explosion Hazard Data
Tungsten Tetrachloride is not combustible and does not pose a significant fire risk.[2] However,

in the event of a fire, it may decompose and produce toxic fumes of hydrogen chloride and

metal oxides.[2]

Fire Fighting Measures:

Extinguishing Media: Use extinguishing media appropriate for the surrounding fire. Do not

use water.[10]

Firefighter Protection: Wear full body protective clothing with a self-contained breathing

apparatus (SCBA).[2]
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Reactivity and Stability
Chemical Stability: The product is considered stable under recommended storage conditions.

[2]

Conditions to Avoid:

Contact with water, steam, or moisture, as it reacts to produce toxic and corrosive fumes.[2]

Presence of incompatible materials.

Contact with alkaline materials, as it liberates heat.[2]

Incompatible Materials:

Strong bases.[2]

Peroxides.[2]

Borohydrides or cyanoborohydrides.[2]

Alcohols and water.[2]

A diagram illustrating the key incompatibilities and hazardous reactions of Tungsten

Tetrachloride is provided below.
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Reactivity and Incompatibility of Tungsten Tetrachloride
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Caption: Reactivity and Incompatibility of Tungsten Tetrachloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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